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Compound of Interest

Compound Name: Glycol dimercaptoacetate

Cat. No.: B089767

Essential Safety and Handling Guide for Glycol
Dimercaptoacetate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Glycol dimercaptoacetate (CAS: 123-81-9). The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory operations.

Glycol dimercaptoacetate is a colorless to pale yellow liquid with a distinct stench.[1] It is
recognized as harmful if swallowed, in contact with skin, or if inhaled.[2][3] It causes serious
eye and skin irritation and may cause respiratory irritation.[3][4][5] The compound is also air-
sensitive.[6]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent
exposure.
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Protection Type

Specific Recommendations

Standards/Reference

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles. A face shield is also

recommended.

OSHA 29 CFR 1910.133 or
European Standard EN166.[6]

Skin Protection

Wear appropriate chemical-
resistant gloves (e.g., Butyl,
Nitrile, Neoprene, Viton). Wear
appropriate protective clothing,
including a lab coat and an
impervious apron, to prevent

skin exposure.[5][6][7]

Consult glove manufacturer's

resistance data.

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[4][6] If ventilation is
insufficient, a respiratory
protection program must be
followed. A chemical respirator
with an organic vapor cartridge

may be required.[5]

OSHA 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149.[6]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following workflow is critical for minimizing risk during the handling of Glycol

dimercaptoacetate.
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Workflow for Safe Handling of Glycol Dimercaptoacetate.
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Emergency Protocols

Immediate and appropriate responses to spills or exposures are critical.

Spill Response:

Evacuate: Evacuate non-essential personnel from the immediate spill area.[8]

Ventilate: Ensure the area is well-ventilated.[6][8]

Contain: Absorb the spill with an inert, non-combustible material such as vermiculite, sand,
or earth.[5][6]

Collect: Wearing appropriate PPE, collect the absorbed material into a suitable, closed
container for hazardous waste disposal.[5][6]

Clean: Clean the spill site thoroughly after material pickup is complete.[5]

Report: Report the incident to the appropriate safety personnel.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes. Get medical aid if irritation
occurs.[5][6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[6]

Disposal Plan

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://wap.guidechem.com/msds/123-81-9.html
https://pim-resources.coleparmer.com/sds/95044.pdf
https://wap.guidechem.com/msds/123-81-9.html
http://cdn.chemservice.com/product/msdsnew/External/English/NG-16648%20English%20SDS%20US.pdf
https://pim-resources.coleparmer.com/sds/95044.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-16648%20English%20SDS%20US.pdf
https://pim-resources.coleparmer.com/sds/95044.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-16648%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-16648%20English%20SDS%20US.pdf
https://pim-resources.coleparmer.com/sds/95044.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-16648%20English%20SDS%20US.pdf
https://pim-resources.coleparmer.com/sds/95044.pdf
https://pim-resources.coleparmer.com/sds/95044.pdf
https://pim-resources.coleparmer.com/sds/95044.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

All waste containing Glycol dimercaptoacetate must be treated as hazardous waste.

o Classification: Chemical waste generators must determine if the discarded chemical is
classified as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations for complete classification.[6]

e Collection: Collect waste material and contaminated items (e.g., gloves, absorbent material)
in a designated, properly labeled, and sealed container.

o Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials, awaiting pickup by a licensed waste disposal service.[5]

» Disposal: Dispose of the contents and container in accordance with all applicable local,
regional, national, and international regulations.[2][4][5] The final waste code should be
assigned in discussion between the user, the producer, and the waste disposal company.[5]

Safety and Physical Data

The following table summarizes key quantitative data for Glycol dimercaptoacetate.

Property Value Reference
Acute Toxicity (Oral, Rat LD50) 330 mg/kg [6]

Boiling Point 137-139 °C @ 2 mm Hg [319]
Density 1.313 g/mL at 25 °C 9]

Flash Point > 110 °C (> 230 °F) [3]
Solubility in Water 20 g/L [4119]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Glycol
dimercaptoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089767#personal-protective-equipment-for-handling-
glycol-dimercaptoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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